Cas no 732228-02-3 ((3S)-1-azabicyclo2.2.2octan-3-yl (1S)-1-phenyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate)

(3S)-1-azabicyclo2.2.2octan-3-yl (1S)-1-phenyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate structure
732228-02-3 structure
Product Name:(3S)-1-azabicyclo2.2.2octan-3-yl (1S)-1-phenyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
CAS No:732228-02-3
MF:C23H26N2O2
MW:362.464745998383
CID:4728931
PubChem ID:11567493
Update Time:2023-11-27

(3S)-1-azabicyclo2.2.2octan-3-yl (1S)-1-phenyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Isoquinolinecarboxylic acid, 3,4-dihydro-1-phenyl-, 1-azabicyclo[2.2.2]oct-3-yl ester, [S-(R*,R*)]-
    • (3S)-1-Azabicyclo[2.2.2]oct-3-yl (1S)-3,4-dihydro-1-phenyl-2(1H)-isoquinolinecarboxylate
    • (1S,3S)-Solifenacin
    • (1S,3'S)-Solifenacin
    • (S)-3-Quinuclidinyl (S)-1-phenyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
    • Solifenacin EP Impurity H
    • (3S)-1-azabicyclo2.2.2octan-3-yl (1S)-1-phenyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
    • Inchi： 1S/C23H26N2O2/c26-23(27-21-16-24-13-10-18(21)11-14-24)25-15-12-17-6-4-5-9-20(17)22(25)19-7-2-1-3-8-19/h1-9,18,21-22H,10-16H2/t21-,22+/m1/s1
    • InChI Key： FBOUYBDGKBSUES-YADHBBJMSA-N
    • SMILES： C(N1CCC2=CC=CC=C2[C@@H]1C1C=CC=CC=1)(=O)O[C@@H]1CN2CCC1CC2

(3S)-1-azabicyclo2.2.2octan-3-yl (1S)-1-phenyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27693669-0.05g
(3S)-1-azabicyclo[2.2.2]octan-3-yl (1S)-1-phenyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
 732228-02-3 95.0%
0.05g
 $4219.0 2025-03-20

(3S)-1-azabicyclo2.2.2octan-3-yl (1S)-1-phenyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate Production Method

Production Method 1

118864-75-8 118864-75-8
732228-02-3 732228-02-3
242478-37-1 242478-37-1
Reaction Conditions
1.1R:Et3N, S:PhMe, 30 min, 5-30°C; 30 min, 25-30°C
2.1R:NaH, S:PhMe, 25-30°C; 20 h, 110-115°C; 115°C → 25°C
2.2R:H2O, 20-30°C
Reference
An Improved Process for the Preparation of Highly Pure Solifenacin Succinate via Resolution through Diastereomeric Crystallization
By Trinadhachari, Ganala Naga et al, Organic Process Research & Development, 2014, 18(8), 934-940

(3S)-1-azabicyclo2.2.2octan-3-yl (1S)-1-phenyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate Raw materials

(3S)-1-azabicyclo2.2.2octan-3-yl (1S)-1-phenyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate Preparation Products

(3S)-1-azabicyclo2.2.2octan-3-yl (1S)-1-phenyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate Related Literature

Related Categories

732228-02-3 ((3S)-1-azabicyclo2.2.2octan-3-yl (1S)-1-phenyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate) Related Products

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